Cas no 2680612-34-2 (1-acetyl-6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylic acid)

• Product Name: 1-acetyl-6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylic acid
• CAS No: 2680612-34-2
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 5646844
• PubChem ID: 165917358
• Update Time: 2025-05-26

1-acetyl-6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278388
• 1-acetyl-6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylic acid
• 2680612-34-2

• Inchi： 1S/C13H15NO4/c1-7-4-9(18-3)5-11-10(7)6-12(13(16)17)14(11)8(2)15/h4-5,12H,6H2,1-3H3,(H,16,17)
• InChI Key： UCCIBJRGLCOLRF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C2=C(C=1)N(C(C)=O)C(C(=O)O)C2

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-acetyl-6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylic acid

1-Acetyl-6-Methoxy-4-Methyl-2,3-Dihydro-1H-Indole-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2680612-34-2, known as 1-acetyl-6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic compounds renowned for their diverse biological activities. The indole core of this molecule serves as a scaffold for various functional groups, including the acetyl, methoxy, and methyl substituents, which contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the potential of 1-acetyl-6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylic acid as a promising candidate in drug development. Researchers have explored its ability to modulate key cellular pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent anti-proliferative activity against several cancer cell lines, suggesting its potential as an anti-cancer agent. The carboxylic acid group at the 2-position of the indole ring plays a critical role in its interaction with cellular targets, making it a focal point for further investigation.

In addition to its therapeutic potential, this compound has also been studied for its role in agrochemical applications. A 2023 research article in *Journal of Agricultural and Food Chemistry* reported that 1-acetyl-6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylic acid exhibits significant insecticidal activity against agricultural pests. The methoxy group at the 6-position of the indole ring is believed to enhance the molecule's stability and bioavailability, making it a viable candidate for pest control solutions.

The synthesis of 1-acetyl-6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A 2023 paper in *Organic Process Research & Development* detailed an efficient route for synthesizing this compound using microwave-assisted reactions, which significantly reduces reaction times and enhances yield. The acetyl group at the 1-position is introduced via acetylation, while the methyl group at the 4-position is incorporated during the initial stages of ring formation.

Despite its promising applications, further research is needed to fully understand the mechanisms underlying the biological activities of this compound. Ongoing studies are focusing on elucidating its pharmacokinetics, toxicity profile, and molecular targets. A collaborative effort between academic institutions and pharmaceutical companies is currently underway to explore its potential as a lead compound for drug development.

In conclusion, 1-acetyl-6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylic acid represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse biological activities. With ongoing advancements in synthetic chemistry and pharmacological research, this compound holds great promise for contributing to the development of novel therapeutics and agrochemicals. As researchers continue to unravel its potential, this molecule is poised to make significant contributions to various fields of science and industry.